Cas no 36341-34-1 (2(1H)-Pyrazinone,6-methyl-, 4-oxide)
36341-34-1 structure
Product Name:2(1H)-Pyrazinone,6-methyl-, 4-oxide
CAS No:36341-34-1
MF:C5H6N2O2
MW:126.113340854645
CID:320505
PubChem ID:287056
Update Time:2025-04-19
2(1H)-Pyrazinone,6-methyl-, 4-oxide Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Pyrazinone,6-methyl-, 4-oxide
- 6-methyl-4-oxido-1H-pyrazin-4-ium-2-one
- 1,2-Dihydro-2-oxo-6-methylpyrazine-4-oxide
- 6-methyl-2(1H)-pyrazinone 4-oxide
- 6-methyl-4-oxy-1H-pyrazin-2-one
- 6-methylpyrazin-2(1h)-one 4-oxide
- AC1L66KI
- AC1Q21YO
- AG-K-67390
- AR-1H2332
- CTK4H6330
- NSC146447
- NSC-146447
- DTXSID30301799
- 36341-34-1
-
- Inchi: 1S/C5H6N2O2/c1-4-2-7(9)3-5(8)6-4/h2-3H,1H3,(H,6,8)
- InChI Key: LOJAOASAMFAOQU-UHFFFAOYSA-N
- SMILES: O=C1C=[N+](C=C(C)N1)[O-]
Computed Properties
- Exact Mass: 126.04298
- Monoisotopic Mass: 126.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.5
- Topological Polar Surface Area: 57.8Ų
Experimental Properties
- Density: 1.26
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.561
- PSA: 55.17
- LogP: 0.11180
2(1H)-Pyrazinone,6-methyl-, 4-oxide Related Literature
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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